Cas no 2168366-39-8 (4-(prop-2-en-1-yloxy)thieno[3,2-d]pyrimidine)

• Product Name: 4-(prop-2-en-1-yloxy)thieno[3,2-d]pyrimidine
• CAS No: 2168366-39-8
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 5325636
• Update Time: 2025-05-21

4-(prop-2-en-1-yloxy)thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine, 4-(2-propen-1-yloxy)-
• 4-(prop-2-en-1-yloxy)thieno[3,2-d]pyrimidine

• Inchi： 1S/C9H8N2OS/c1-2-4-12-9-8-7(3-5-13-8)10-6-11-9/h2-3,5-6H,1,4H2
• InChI Key： JEMWBLNDASRBAQ-UHFFFAOYSA-N
• SMILES： C1=NC(OCC=C)=C2SC=CC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-(prop-2-en-1-yloxy)thieno[3,2-d]pyrimidine

Comprehensive Overview of 4-(prop-2-en-1-yloxy)thieno[3,2-d]pyrimidine (CAS No. 2168366-39-8)

The compound 4-(prop-2-en-1-yloxy)thieno[3,2-d]pyrimidine, identified by its CAS No. 2168366-39-8, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thieno[3,2-d]pyrimidine core with a prop-2-en-1-yloxy side chain, makes it a versatile intermediate for synthesizing bioactive molecules and functional materials. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and optoelectronic devices.

In recent years, the demand for thienopyrimidine derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The 4-(prop-2-en-1-yloxy)thieno[3,2-d]pyrimidine scaffold is often explored for its ability to modulate enzyme activity and receptor binding, making it a valuable tool in medicinal chemistry. Additionally, its allyloxy group offers opportunities for further functionalization through click chemistry or polymerization reactions, aligning with the growing trend of green chemistry and sustainable synthesis.

From a materials science perspective, CAS No. 2168366-39-8 is studied for its potential in organic semiconductors and light-emitting diodes (OLEDs). The thieno[3,2-d]pyrimidine moiety contributes to electron delocalization, enhancing charge transport properties, while the prop-2-en-1-yloxy side chain can improve solubility and processability. These features are critical for developing next-generation flexible electronics and energy-efficient displays, topics highly searched in AI-driven material design forums.

Frequently asked questions about 4-(prop-2-en-1-yloxy)thieno[3,2-d]pyrimidine include its synthetic routes, stability under various conditions, and scalability for industrial production. Researchers also inquire about its structure-activity relationships (SAR) in drug design and compatibility with high-throughput screening platforms. Addressing these queries, recent studies highlight its robustness in multi-step syntheses and compatibility with microwave-assisted reactions, a hotspot in automated chemical synthesis.

In summary, CAS No. 2168366-39-8 represents a promising compound at the intersection of pharmaceuticals and advanced materials. Its dual utility in small-molecule therapeutics and functional materials underscores its relevance in contemporary research. As interest in heterocyclic chemistry and molecular engineering grows, this compound is poised to play a pivotal role in innovations across multiple disciplines.